Cas no 2089292-67-9 (N-Hydroxy-6-isopropylnicotinimidamide)

• Product Name: N-Hydroxy-6-isopropylnicotinimidamide
• CAS No: 2089292-67-9
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 6630220
• PubChem ID: 127263171
• Update Time: 2024-01-08

N-Hydroxy-6-isopropylnicotinimidamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboximidamide, N-hydroxy-6-(1-methylethyl)-
• N-Hydroxy-6-isopropylnicotinimidamide
• 2089292-67-9

• Inchi： 1S/C9H13N3O/c1-6(2)8-4-3-7(5-11-8)9(10)12-13/h3-6,13H,1-2H3,(H2,10,12)
• InChI Key： OOKNGVGNPMNRCR-UHFFFAOYSA-N
• SMILES： C1=NC(C(C)C)=CC=C1C(NO)=N

Computed Properties

• Exact Mass: 179.105862047g/mol
• Monoisotopic Mass: 179.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 285.4±42.0 °C(Predicted)
• pka: 13.55±0.50(Predicted)